Cas no 77205-52-8 (3,3-dimethyl-3-silathietane)

• Product Name: 3,3-dimethyl-3-silathietane
• CAS No: 77205-52-8
• MF: C₄H₁₀SSi
• MW: 118.272700786591
• CID: 861993
• PubChem ID: 144801
• Update Time: 2025-06-11

3,3-dimethyl-3-silathietane Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-3-silathietane
• 3,3-Dimethyl-1,3-thiasiletane
• LAIPGQCKIZSQTO-UHFFFAOYSA-N
• 77205-52-8
• EN300-37384933
• 3,3-dimethyl-1-thia-3-silacyclobutane
• DTXSID30227960
• 3,3-Dimethyl-1,3-thiasiletane #

• Inchi： 1S/C4H10SSi/c1-6(2)3-5-4-6/h3-4H2,1-2H3
• InChI Key： LAIPGQCKIZSQTO-UHFFFAOYSA-N
• SMILES： S1C[Si](C)(C)C1

Computed Properties

• Exact Mass: 118.0273
• Monoisotopic Mass: 118.02724803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 54.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoheterocyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds

Additional information on 3,3-dimethyl-3-silathietane

Professional Introduction to Compound with CAS No. 77205-52-8 and Product Name: 3,3-dimethyl-3-silathietane

The compound with the CAS number 77205-52-8 and the product name 3,3-dimethyl-3-silathietane represents a significant advancement in the field of organosilicon chemistry. This organosulfur silane derivative has garnered considerable attention due to its unique structural properties and potential applications in pharmaceuticals, materials science, and catalysis. The compound belongs to the class of silathietanes, which are known for their ability to exhibit both steric and electronic tunability, making them valuable in designing novel molecular architectures.

3,3-dimethyl-3-silathietane is characterized by its three-dimensional steric environment, which is conferred by the two methyl groups attached to the silicon atom. This structural motif enhances its stability and reactivity under various conditions, allowing it to participate in a wide range of chemical transformations. The presence of a sulfur atom in the silathietane ring introduces a polar region that can interact with other molecules, thereby facilitating its use as a ligand or intermediate in synthetic processes.

In recent years, there has been growing interest in silathietanes due to their potential as building blocks for complex organic molecules. The compound with CAS no. 77205-52-8 has been explored in several contexts, including its role as a precursor for more complex silathiane derivatives. These derivatives have shown promise in applications such as polymerization catalysts and as components in advanced materials that exhibit tailored electronic properties.

One of the most compelling aspects of 3,3-dimethyl-3-silathietane is its utility in pharmaceutical research. Silathietanes have been investigated for their ability to act as scaffolds for drug discovery. The unique electronic properties of these compounds can be leveraged to design molecules that interact selectively with biological targets. For instance, studies have demonstrated that derivatives of silathietanes can exhibit inhibitory effects on certain enzymes, making them candidates for therapeutic development.

The synthesis of 3,3-dimethyl-3-silathietane involves sophisticated organic and organosilicon chemistry techniques. The process typically requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various methodologies, including hydrosilylation reactions and metathesis processes, to construct the silathietane core structure. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on an industrial scale.

Recent advancements in computational chemistry have further enhanced our understanding of 3,3-dimethyl-3-silathietane's reactivity and properties. Molecular modeling studies have provided insights into how the compound interacts with other molecules at the molecular level. These insights are crucial for designing experiments and optimizing synthetic routes. Additionally, computational methods have been used to predict the thermal stability and decomposition pathways of silathietanes, which is essential for safe handling and application.

The potential applications of 77205-52-8 extend beyond pharmaceuticals into materials science. Silathietanes have been incorporated into polymers and coatings due to their ability to impart unique properties such as thermal stability and chemical resistance. These materials are particularly valuable in environments where harsh conditions are encountered, such as high temperatures or corrosive atmospheres.

In conclusion, 3,3-dimethyl-3-silathietane represents a fascinating example of how organosilicon chemistry can be harnessed for diverse applications. Its unique structural features and reactivity make it a valuable tool in both academic research and industrial development. As our understanding of these compounds grows, so too does their potential to contribute to advancements across multiple scientific disciplines.